Cas no 2137098-80-5 (tert-butyl N-(1R)-1-{imidazo1,2-apyridin-3-yl}-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-{imidazo1,2-apyridin-3-yl}-3-oxopropylcarbamate
• CAS No: 2137098-80-5
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 5766237
• PubChem ID: 165500893
• Update Time: 2025-05-24

tert-butyl N-(1R)-1-{imidazo1,2-apyridin-3-yl}-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R)-1-{imidazo[1,2-a]pyridin-3-yl}-3-oxopropyl]carbamate
• 2137098-80-5
• EN300-1164799
• tert-butyl N-(1R)-1-{imidazo1,2-apyridin-3-yl}-3-oxopropylcarbamate

• Inchi： 1S/C15H19N3O3/c1-15(2,3)21-14(20)17-11(7-9-19)12-10-16-13-6-4-5-8-18(12)13/h4-6,8-11H,7H2,1-3H3,(H,17,20)/t11-/m1/s1
• InChI Key： HGRYEFOEBCAWSE-LLVKDONJSA-N
• SMILES： O(C(N[C@H](CC=O)C1=CN=C2C=CC=CN12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.7Ų

Additional information on tert-butyl N-(1R)-1-{imidazo1,2-apyridin-3-yl}-3-oxopropylcarbamate

tert-butyl N-(1R)-1-{imidazo[1,2-a]pyridin-3-yl}-3-oxopropylcarbamate: A Comprehensive Overview

tert-butyl N-(1R)-1-{imidazo[1,2-a]pyridin-3-yl}-3-oxopropylcarbamate is a complex organic compound with the CAS number 2137098-80-5. This compound belongs to the class of carbamates and features a unique structure that combines a tert-butyl group with an imidazo[1,2-a]pyridine moiety. The imidazo[1,2-a]pyridine ring system is a fused bicyclic structure consisting of an imidazole and a pyridine ring, which contributes to the compound's potential biological activity. Recent studies have highlighted its role in various pharmacological applications, making it a subject of interest in medicinal chemistry and drug discovery.

The synthesis of tert-butyl N-(1R)-1-{imidazo[1,2-a]pyridin-3-yl}-3-oxopropylcarbamate involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve high yields and enantiomeric excess, which is crucial for its application in chiral environments. The stereochemistry at the (1R) position plays a significant role in determining the compound's pharmacokinetic properties and bioavailability.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of this compound. For instance, molecular docking studies have revealed its potential to bind to specific protein targets, such as kinases and G-protein coupled receptors (GPCRs). These findings suggest that tert-butyl N-(1R)-1-{imidazo[1,2-a]pyridin-3-yl}-3-oxopropylcarbamate could serve as a lead compound for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of biological activity, this compound has shown promising results in vitro assays. For example, it exhibits moderate inhibitory activity against certain enzymes involved in inflammation and apoptosis. Additionally, preliminary in vivo studies in animal models have demonstrated its ability to modulate physiological processes without significant toxicity at therapeutic doses. These results underscore its potential as a candidate for preclinical development.

The structural versatility of tert-butyl N-(1R)-1-{imidazo[1,2-a]pyridin-3-yl}-3-oxopropylcarbamate allows for further modifications to enhance its pharmacological properties. Researchers are exploring strategies such as side-chain elongation and functional group replacement to improve its solubility, stability, and target specificity. Such modifications are expected to pave the way for more effective drug candidates in the near future.

In conclusion, tert-butyl N-(1R)-1-{imidazo[1,2-a]pyridin-3-yl}-3-oxopropylcarbamate (CAS No: 2137098-80-5) is a versatile compound with significant potential in the field of medicinal chemistry. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to unravel its full potential, this compound is likely to play a pivotal role in addressing unmet medical needs across various therapeutic areas.